Cas no 1226414-51-2 (2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine)

• Product Name: 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine
• CAS No: 1226414-51-2
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5684919
• PubChem ID: 82074891
• Update Time: 2025-06-13

2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• CS-0276150
• 2-(2,3-Dihydro-1h-inden-5-yl)propan-1-amine
• 1226414-51-2
• EN300-1837379
• 2-Indan-5-yl-propylamine
• 1H-Indene-5-ethanamine, 2,3-dihydro-β-methyl-
• G74486
• 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine

• Inchi： 1S/C12H17N/c1-9(8-13)11-6-5-10-3-2-4-12(10)7-11/h5-7,9H,2-4,8,13H2,1H3
• InChI Key： TVSGMPHOYKKJHT-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 284.8±9.0 °C(Predicted)
• pka: 10.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine

2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine: A Comprehensive Overview

2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine (CAS No. 1226414-51-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indene and exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The chemical structure of 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine consists of a substituted indene ring attached to a propylamine group. The indene ring, which is a bicyclic aromatic hydrocarbon, provides the compound with a rigid and planar structure, while the propylamine group introduces flexibility and potential for forming hydrogen bonds. This combination of structural features contributes to the compound's stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine in various therapeutic applications. One notable area of research is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in numerous diseases. The ability of 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine to interact with specific GPCRs makes it a promising lead compound for the development of novel drugs targeting these receptors.

In addition to its potential as a GPCR ligand, 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Preclinical studies have shown that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in vitro and in animal models. These findings suggest that 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine could be further developed into anti-inflammatory drugs for treating conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for drug development. Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been explored in the context of central nervous system (CNS) disorders. Initial studies suggest that 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine can penetrate the BBB and exert neuroprotective effects, opening up possibilities for its use in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic routes for producing 2-(2,3-dihydro-1H-inden-5-yl)propan-1-amine have been well-documented in the literature. One common approach involves the reaction of 5-bromoindanone with an appropriate amine followed by reduction steps to form the desired product. Advances in synthetic chemistry have led to more efficient and scalable methods for synthesizing this compound, making it more accessible for both research and industrial applications.

Beyond its therapeutic potential, 2-(2,3-dihydro-1H-inden-5-y l)propan - 1 - amine strong > has also found applications in materials science. Its unique structural features make it suitable for use as a building block in the synthesis of functional materials with tailored properties. For example, researchers have explored the use of this compound in the development of conductive polymers and luminescent materials. These materials have potential applications in electronic devices, sensors, and imaging technologies.

In conclusion, 2-(2,3-dihydro - 1 H - inden - 5 - yl ) propan - 1 - amine strong > (CAS No . 1 2 64 4 4 - 5 0 - 8 ) is a multifaceted compound with a wide range of applications in medicinal chemistry , pharmaceutical research , and materials science . Its unique structural properties , combined with its favorable pharmacokinetic profile , make it an attractive candidate for further development . Ongoing research continues to uncover new possibilities for this compound , highlighting its potential to contribute significantly to various fields . p >